Cas no 879-93-6 (4-Bromo-3-nitrobenzamide)

• Product Name: 4-Bromo-3-nitrobenzamide
• CAS No: 879-93-6
• MF: C₇H₅BrN₂O₃
• MW: 245.030200719833
• MDL: MFCD00462259
• CID: 1025258
• PubChem ID: 958656
• Update Time: 2025-06-07

4-Bromo-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-nitrobenzamide
• 4-Brom-3-nitro-benzamid
• 4-Brom-3-nitro-benzoesaeure-amid
• 4-bromo-3-nitro-benzoic acid amide
• Benzamide,4-bromo-3-nitro
• 879-93-6
• BS-25841
• SB77052
• AKOS003646362
• CS-0210281
• A862340
• MFCD00462259
• DTXSID20359320
• STK388462
• AG-205/11956980

• MDL： MFCD00462259
• Inchi： 1S/C7H5BrN2O3/c8-5-2-1-4(7(9)11)3-6(5)10(12)13/h1-3H,(H2,9,11)
• InChI Key： XEXLVJPVLGTROT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(N)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.94800
• Monoisotopic Mass: 243.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 297.7±25.0 °C at 760 mmHg
• Flash Point: 133.9±23.2 °C
• PSA: 88.91000
• LogP: 2.67970
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-3-nitrobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-3-nitrobenzamide

Professional Introduction to 4-Bromo-3-nitrobenzamide (CAS No. 879-93-6)

4-Bromo-3-nitrobenzamide, with the chemical formula C₇H₅BrN₂O₃, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound is characterized by its aromatic structure, which includes both bromine and nitro substituents, making it a valuable intermediate in the development of various chemical entities. The presence of these functional groups enhances its reactivity and utility in synthetic pathways, particularly in the creation of more complex molecules.

The compound's molecular structure imparts unique properties that make it a versatile building block in medicinal chemistry. Specifically, the 4-bromo and 3-nitro substituents are strategically positioned to allow for selective modifications, enabling chemists to tailor the molecule for specific biological activities. This flexibility is crucial in drug discovery, where precise molecular design can significantly influence efficacy and selectivity.

In recent years, 4-Bromo-3-nitrobenzamide has garnered attention for its role in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing heterocyclic frameworks, which are prevalent in many pharmacologically active compounds. The nitro group can be further functionalized through reduction or condensation reactions, while the bromine atom serves as a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations open up numerous possibilities for generating novel derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 4-Bromo-3-nitrobenzamide is its application in the development of therapeutic agents. Researchers have leveraged its structural features to design molecules targeting various disease pathways. For example, derivatives of this compound have been explored as potential inhibitors of enzymes involved in cancer metabolism. The combination of the bromine and nitro groups allows for fine-tuning of electronic and steric properties, which is essential for achieving high binding affinity to biological targets.

The compound's significance extends beyond academic research; it has also found practical applications in industrial settings. Pharmaceutical companies utilize 4-Bromo-3-nitrobenzamide as a key intermediate in large-scale synthesis processes. Its stability under various reaction conditions makes it an ideal candidate for multi-step synthetic routes, ensuring consistent yield and purity. This reliability is critical for commercial drug production, where consistency is paramount.

Advances in synthetic methodologies have further highlighted the importance of 4-Bromo-3-nitrobenzamide. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and sustainable production methods. These innovations not only improve yield but also reduce waste, aligning with green chemistry principles. The ability to produce this compound efficiently underscores its value as a cornerstone intermediate in synthetic chemistry.

The future prospects of 4-Bromo-3-nitrobenzamide are promising, with ongoing research exploring new applications and derivatives. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's potential. Whether through novel synthetic strategies or expanded biological evaluations, 4-Bromo-3-nitrobenzamide is poised to remain a vital component in pharmaceutical and chemical research.